Cas no 15547-89-4 (2-(3-Methoxyphenyl)cyclohexanone)

15547-89-4 structure
Product Name:2-(3-Methoxyphenyl)cyclohexanone
CAS No:15547-89-4
Molecular Formula:C13H16O2
Molecular Weight:204.26494
MDL:MFCD00001630
CID:87573
PubChem ID:24863096
2-(3-Methoxyphenyl)cyclohexanone Properties
Names and Identifiers
-
- 2-(3-Methoxyphenyl)cyclohexanone
- 2-(3-methoxyphenyl)cyclohexan-1-one
- (+/-)-2-(3-methoxyphenyl)cyclohexanone
- 2-(3-methoxyphenyl)-cyclohexanon
- 2-(3-methoxyphenyl)-cyclohexanone
- 2-(3-methoxy-phenyl)-cyclohexanone
- 2-(m-methoxyphenyl)cyclohexanone
- 371270_ALDRICH
- AC1L3AE8
- AC1Q6KSR
- ACMC-20aoq7
- Cyclohexanone, 2-(3-methoxyphenyl)-
- SureCN182434
- 15547-89-4
- DTXSID60874441
- EINECS 239-602-5
- A809646
- 2-(3-Methoxyphenyl) cyclohexanone
- EN300-1153077
- NS00052608
- 2-(3-Methoxyphenyl)cyclohexanone, technical grade, 90%
- CS-0303083
- MFCD00001630
- AKOS009158971
- J-009199
- FT-0637243
- SCHEMBL182434
- CYCLOHEXANONE,2-(M-METHOXYPHENYL)
- 2-(3-methoxyphenyl)-cyclohexan-1-one
- DB-019418
- A1-92399
-
- MDL: MFCD00001630
- InChIKey: KACQSVYTBQDRGP-UHFFFAOYSA-N
- Inchi: InChI=1S/C13H16O2/c1-15-11-6-4-5-10(9-11)12-7-2-3-8-13(12)14/h4-6,9,12H,2-3,7-8H2,1H3
- SMILES: COC1=CC=CC(=C1)C2CCCCC2=O
Computed Properties
- Exact Mass: 204.11500
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Rotatable Bond Count: 2
- Monoisotopic Mass: 204.11503
- Heavy Atom Count: 15
- Complexity: 225
- Isotope Atom Count: 0
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Covalently-Bonded Unit Count: 1
- XLogP3: 2.6
- Tautomer Count: 3
- Surface Charge: 0
- Topological Polar Surface Area: 26.3
Experimental Properties
- LogP: 2.92190
- PSA: 26.30000
- Refractive Index: n20/D 1.546(lit.)
- Boiling Point: 140-142°C 0,2mm
- Flash Point: Fahrenheit: >235.4 ° f
Celsius: >113 ° c - Color/Form: Not determined
- Solubility: Not determined
- Density: 1.1 g/mL at 25 °C(lit.)
2-(3-Methoxyphenyl)cyclohexanone Security Information
- WGK Germany:3
- Safety Term:S24/25
- Safety Instruction: S24/25
- Hazardous Material transportation number:NONH for all modes of transport
2-(3-Methoxyphenyl)cyclohexanone Customs Data
- HS CODE:2914509090
- Customs Data:
China Customs Code:
2914509090Overview:
2914509090 Ketones containing other oxygen-containing groups. VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:5.5% general tariff:30.0%
Declaration elements:
Product Name, component content, use to, Acetone declared packaging
Summary:
HS:2914509090 other ketones with other oxygen function VAT:17.0% Tax rebate rate:9.0% Supervision conditions:none MFN tariff:5.5% General tariff:30.0%
2-(3-Methoxyphenyl)cyclohexanone Pricemore >>
Enterprise | No. | Product Name | Cas No. | Purity | Specification | Price | Update Time | Inquiry |
---|---|---|---|---|---|---|---|---|
abcr | AB134098-1 g |
2-(3-Methoxyphenyl)cyclohexanone, tech., 90%; . |
15547-89-4 | 90% | 1 g |
€69.00 | 2023-07-20 | |
Enamine | EN300-1153077-0.05g |
2-(3-methoxyphenyl)cyclohexan-1-one |
15547-89-4 | 0.05g |
$768.0 | |||
eNovation Chemicals LLC | D763169-1g |
Cyclohexanone, 2-(3-methoxyphenyl)- |
15547-89-4 | 90% | 1g |
$195 | 2022-09-08 | |
A FA AI SHA , SAI MO FEI SHI ER KE JI QI XIA GONG SI | B22619-1g |
2-(3-Methoxyphenyl)cyclohexanone, tech. 90% |
15547-89-4 | tech. 90% | 1g |
¥667.00 | ||
SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd. | SA00931-1g |
2-(3-Methoxyphenyl)cyclohexanone |
15547-89-4 | 90% | 1g |
¥958.0 | 2024-07-19 | |
SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd. | M921515-1g |
2-(3-Methoxyphenyl)cyclohexanone |
15547-89-4 | 90% | 1g |
¥444.60 | ||
SHANG HAI XIAN DING Biotechnology Co., Ltd. | F-QO277-200mg |
2-(3-Methoxyphenyl)cyclohexanone |
15547-89-4 | tech. 90%tech. 90% | 200mg |
¥270.0 | 2022-03-01 | |
XI GE MA AO DE LI QI ( SHANG HAI ) MAO YI Co., Ltd. | 371270-1G |
2-(3-Methoxyphenyl)cyclohexanone |
15547-89-4 | 90% | 1G |
¥663.77 | 2022-02-24 |
2-(3-Methoxyphenyl)cyclohexanone Related Literature
-
1. Benzyne reaction. Part X. The benzyne reaction of ortho-substituted halogenobenzenes with cyclohexanone in secondary cyclic amines or in organic solventsT. Kametani,S. Noguchi,I. Agata,T. Aono,K. Kigasawa,M. Hiiragi,T. Hayasaka,O. Kusama J. Chem. Soc. C 1971 1047
Recommended suppliers
Hubei Tianan Hongtai Biotechnology Co.,Ltd
Gold Member
CN Supplier
Bulk
http://www.tiananbio.com/index_en.html

Zouping Mingyuan Import and Export Trading Co., Ltd
Gold Member
CN Supplier
Reagent

Jincang Pharmaceutical (Shanghai) Co., LTD.
Gold Member
CN Supplier
Reagent

Minglong (Xianning) Medicine Co., Ltd.
Gold Member
CN Supplier
Bulk
http://www.minglongchemistry.com

Shanghai Jinhuan Chemical CO., LTD.
Gold Member
CN Supplier
Bulk
